1-[2-[5-(Furan-2-yl)furan-2-yl]-2-hydroxyethyl]-3-(naphthalen-1-ylmethyl)urea

• IUPAC Name: 1-[2-[5-(furan-2-yl)furan-2-yl]-2-hydroxyethyl]-3-(naphthalen-1-ylmethyl)urea
• InChI: InChI=1S/C22H20N2O4/c25-18(19-10-11-21(28-19)20-9-4-12-27-20)14-24-22(26)23-13-16-7-3-6-15-5-1-2-8-17(15)16/h1-12,18,25H,13-14H2,(H2,23,24,26)
• InChI Key: GMFREFRXCHURTA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2CNC(=O)NCC(C3=CC=C(O3)C4=CC=CO4)O
• Molecular Formula: C22H20N2O4
• Molecular Weight: 376.4 g/mol
• CAS No.: 2320931-21-1

Description

The compound is a complex organic molecule with the following structural formula: . It consists of a urea core with furan and naphthalene substituents.

Synthesis Analysis

• Oxidation to Thiazolo[4,5-b]pyridine : The carbothioamide is oxidized with potassium ferricyanide in alkaline medium to form 2-(furan-2-yl)[1,3]thiazolo[4,5-b]pyridine .

Molecular Structure Analysis

The compound’s molecular formula is C10H10O2 . It contains a furan ring and a thiazolo[4,5-b]pyridine ring. The 1H NMR spectrum shows characteristic signals for protons in both rings .

Chemical Reactions Analysis

The product undergoes electrophilic substitution reactions, including nitration, bromination, hydroxymethylation, formylation, and acylation. The substituent exclusively enters the 5-position of the furan ring. Alkylation with methyl iodide results in quaternization at the pyridine nitrogen atom .